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Compound of Interest

Compound Name: Rubidium-82

Cat. No.: B1236357 Get Quote

For researchers, scientists, and drug development professionals utilizing Rubidium-82 (Rb-

82), adherence to proper disposal procedures is paramount for ensuring laboratory safety and

regulatory compliance. This guide provides essential, step-by-step information for the safe

handling and disposal of waste generated from Rubidium-82 applications, primarily focusing

on the management of liquid effluent and the generator itself.

The primary waste streams associated with the use of Rubidium-82 generators, such as the

CardioGen-82®, include quality control vials and patient effluent.[1] A key consideration in the

disposal of this waste is the presence of longer-lived radionuclidic impurities, namely Strontium-

82 (Sr-82) and Strontium-85 (Sr-85).[1] Due to the short half-life of Rubidium-82
(approximately 1.26 minutes), the primary disposal strategy involves decay-in-storage to allow

the Rb-82 to decay to negligible levels, followed by the appropriate disposal of the remaining

waste, which will still contain Sr-82 and Sr-85.

Quantitative Data on Rubidium-82 Waste Streams
The following table summarizes key quantitative data related to the waste streams from

Rubidium-82 generators, providing a basis for safe disposal planning.
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Parameter Quality Control Vial Waste Patient Effluent Waste

Primary Radionuclides

Rubidium-82 (Rb-82),

Strontium-82 (Sr-82),

Strontium-85 (Sr-85)

Rubidium-82 (Rb-82),

Strontium-82 (Sr-82),

Strontium-85 (Sr-85)

Decay Period 28 to 56 days 28 to 56 days

Radiation Levels After Decay 0.05 to 0.4 mR/hr 0.05 to 0.4 mR/hr

Mean Sr-82 Concentration at

Disposal
0.000026 µCi/mL 0.000026 µCi/mL

Mean Sr-85 Concentration at

Disposal
0.000192 µCi/mL 0.000192 µCi/mL

Total Mean Sr-82 Activity at

Disposal
0.106 µCi 0.106 µCi

Total Mean Sr-85 Activity at

Disposal
0.803 µCi 0.803 µCi

Total Mean Waste Volume 4340 mL 4340 mL

Data derived from a study on byproduct wastes from Rb-82 generators.[1]

Experimental Protocol: Disposal of Liquid Waste
This protocol outlines the detailed methodology for the disposal of liquid waste containing

residual Rb-82 and its strontium impurities. This procedure is designed to comply with radiation

safety standards and regulations.

Objective: To safely dispose of liquid radioactive waste from Rubidium-82 generator elutions

via decay-in-storage and subsequent sanitary sewer release, ensuring compliance with

regulatory limits.

Materials:

Appropriately labeled and shielded waste collection containers

Waterproof gloves
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Lab coat

Safety eyewear

GM survey meter with a pancake probe

Logbook for recording waste information

Methodology:

Waste Segregation and Collection:

Two separate waste streams should be identified and collected: the quality control vial

waste and the patient effluent waste.[1]

Collect all liquid waste in designated, clearly labeled, and appropriately shielded

containers.

Always wear waterproof gloves, a lab coat, and safety eyewear when handling radioactive

waste.[2][3][4]

Decay-in-Storage:

Store the collected waste in a designated and shielded radioactive waste storage area.

Allow the waste to decay for a period of 28 to 56 days.[1] This period is synchronized with

the generator exchange to allow for sufficient decay of the strontium isotopes.[1] The

short-lived Rb-82 will have decayed to background levels within minutes.

Post-Decay Survey:

After the decay period, survey the waste containers using a GM survey meter with a

pancake probe to measure the radiation levels.

Radiation levels should be in the range of 0.05 to 0.4 mR/hr before disposal.[1]

Sanitary Sewage Disposal:
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If the measured radiation levels are within the acceptable range and comply with local,

state, and federal regulations, the waste can be disposed of via the sanitary sewer

system.[1][5]

Disposal must be in accordance with the regulations set by the U.S. Nuclear Regulatory

Commission (NRC) or equivalent state agencies.[2][6]

Ensure that the concentration of radionuclides released to the sewer is below the

maximum permissible concentrations outlined in 10 CFR 20, Appendix B, Table 3.[7]

It is crucial to ensure that the sum of the fractions for each radionuclide does not exceed

1.0 when multiple radionuclides are present.[7]

The total activity released to the sewer is limited to 1 Ci per year for all radionuclides

combined (excluding H-3 and C-14).[7]

The waste should be readily soluble in water.[7]

Record Keeping:

Maintain a detailed logbook of all radioactive waste disposal activities.

Record the date of disposal, the volume of waste, the measured radiation levels, and the

calculated activity of each radionuclide being disposed.

Disposal of the Rubidium-82 Generator
The Rubidium-82 generator itself is encased in a lead shield and must not be disposed of in

the regular refuse system.[5][6]

Procedure:

Contact the Manufacturer: For specific instructions on the disposal of the CardioGen-82®

generator, contact the manufacturer, Bracco Diagnostics Inc., at 1-800-447-6883, option 3.[2]

[3]

Follow Regulatory Requirements: The receipt, transfer, possession, storage, and disposal of

the generator are subject to the radioactive material regulations and licensing requirements
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of the U.S. Nuclear Regulatory Commission (NRC) or Agreement States.[2][6]

Monitoring: Before disposal, hospital personnel should monitor the amount of radioactivity

present at the generator.[6]

Logical Workflow for Rubidium-82 Waste Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of waste generated from Rubidium-82.
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Caption: Workflow for the safe disposal of Rubidium-82 liquid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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